Cas no 176590-86-6 (5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester)

5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester structure
176590-86-6 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
CAS No:176590-86-6
MF:C12H9F3N2O2S
MW:302.272271871567
CID:2197610
Update Time:2023-04-01

5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
    • 2-Amino-4-(trifluoromethyl)-5-thiazolecarboxylic acid phenylmethyl ester
    • JQHOCDZCRDHFNZ-UHFFFAOYSA-N
    • Inchi: 1S/C12H9F3N2O2S/c13-12(14,15)9-8(20-11(16)17-9)10(18)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,16,17)
    • InChI Key: JQHOCDZCRDHFNZ-UHFFFAOYSA-N
    • SMILES: S1C(C(OCC2=CC=CC=C2)=O)=C(C(F)(F)F)N=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5

Experimental Properties

  • Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
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